Cas no 86408-71-1 (3-phenanthrenesulfonate, 4b,5,6,7,8,8a,9,10-octahydro-8-(methoxycarbonyl)-4b-methyl-2-(1-methylethyl)-, (4bR,8R,8aR)-, sodium salt (1:2))

• Product Name: 3-phenanthrenesulfonate, 4b,5,6,7,8,8a,9,10-octahydro-8-(methoxycarbonyl)-4b-methyl-2-(1-methylethyl)-, (4bR,8R,8aR)-, sodium salt (1:2)
• CAS No: 86408-71-1
• MF: C₂₀H₂₇Na₂O₅S
• MW: 425.469927072525
• CID: 1855985
• PubChem ID: 163519
• Update Time: 2025-04-21

3-phenanthrenesulfonate, 4b,5,6,7,8,8a,9,10-octahydro-8-(methoxycarbonyl)-4b-methyl-2-(1-methylethyl)-, (4bR,8R,8aR)-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 3-phenanthrenesulfonate, 4b,5,6,7,8,8a,9,10-octahydro-8-(methoxycarbonyl)-4b-methyl-2-(1-methylethyl)-, (4bR,8R,8aR)-, sodium salt (1:2)
• 3-phenanthrenesulfonate, 4b,5,6,7,8,8a,9,10-octahydro-8-(methoxycarbonyl)-4b-methyl-2-(1-methylethyl)-, (4bR,8R,8aR)-, sodium
• Sulfodehydroabietic acid disodium salt
• 86408-71-1
• TA-2711 disodium salt
• 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,9,10,10a-octahydro-1,4-dimethyl-7-(1-methylethyl)-6-sulfo-, disodium salt, (1R-(1-alpha,4a-beta,10a-alpha))-

• Inchi： 1S/C20H28O5S.2Na/c1-12(2)15-10-13-7-8-16-14(19(21)25-4)6-5-9-20(16,3)17(13)11-18(15)26(22,23)24;;/h10-12,14,16H,5-9H2,1-4H3,(H,22,23,24);;/q;2*+1/p-1/t14-,16-,20-;;/m1../s1
• InChI Key： PNDTYRBGLSFENN-BHBOXIKLSA-M
• SMILES： S(C1C(C(C)C)=CC2CC[C@@H]3[C@H](C(=O)OC)CCC[C@@]3(C)C=2C=1)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 425.13745869Da
• Monoisotopic Mass: 425.13745869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 624
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9Ų